4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid

• IUPAC Name: 4-chloro-2-pyridin-2-ylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H6ClN3O2/c11-8-6(10(15)16)5-13-9(14-8)7-3-1-2-4-12-7/h1-5H,(H,15,16)
• InChI Key: CKTVZFNUVQPOSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=C(C(=N2)Cl)C(=O)O
• Molecular Formula: C10H6ClN3O2
• Molecular Weight: 235.62 g/mol

Description

4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid is a versatile pyrimidine-based chemical scaffold designed for research applications. This compound is of significant interest in medicinal chemistry, particularly in the design and synthesis of novel heterocyclic libraries with potential biological activities . The core structure combines pyrimidine and pyridine rings, a hybrid framework recognized in the development of small molecules that exhibit potent anti-fibrotic activities . Research on closely related analogs has demonstrated that such compounds can function as promising anti-fibrotic agents by effectively inhibiting the proliferation of activated hepatic stellate cells (HSC-T6), which are primary drivers of collagen synthesis in liver fibrosis . These analogs have shown superior activity in vitro compared to control compounds, effectively reducing the expression of collagen and the content of hydroxyproline in cell culture models . Furthermore, pyrimidine derivatives are widely investigated for their broad pharmacological potential, which includes anti-inflammatory properties attributed to their ability to modulate key inflammatory mediators . The carboxylic acid functional group provides a critical site for further chemical modification, typically through amide coupling reactions, to generate a diverse array of derivatives for structure-activity relationship (SAR) studies . This product is intended for research purposes as a key intermediate in organic synthesis and drug discovery. For Research Use Only. Not for human, veterinary, or household use.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl or vinyl boronic acid and an aryl or vinyl halide . This reaction is known for its mild conditions and functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the electronic properties of the compound.

Substitution: Electrophilic and nucleophilic substitution reactions can be employed to introduce different substituents on the pyridine or pyrimidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups such as halides or amines.

Scientific Research Applications

4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a potential drug candidate for various diseases.

Industry: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural features and molecular properties of 4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituent Positions	Key Features/Applications	Reference
4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid	C₁₀H₆ClN₃O₂	235.63	4-Cl, 2-pyridin-2-yl, 5-COOH	Pharmaceutical intermediate
4-Chloro-2-phenylpyrimidine-5-carboxylic acid	C₁₁H₇ClN₂O₂	234.64	4-Cl, 2-phenyl, 5-COOH	Similar scaffold, higher lipophilicity
2-Chloro-5-methylpyrimidine-4-carboxylic Acid	C₆H₅ClN₂O₂	172.57	2-Cl, 5-CH₃, 4-COOH	Simpler structure, lower MW
4-Methyl-2-(pyridin-4-yl)pyrimidine-5-carboxylic acid	C₁₁H₉N₃O₂	215.21	4-CH₃, 2-pyridin-4-yl, 5-COOH	Pyridine positional isomer
2-Chloro-5-fluoropyrimidine-4-carboxylic acid	C₅H₂ClFN₂O₂	176.54	2-Cl, 5-F, 4-COOH	Enhanced electronegativity
5-Phenylpyrimidine-2-carboxylic Acid	C₁₁H₈N₂O₂	200.19	5-phenyl, 2-COOH	No chloro group, aromatic bulk

Key Observations :

• Substituent Effects : The pyridin-2-yl group in the target compound introduces directional hydrogen bonding via its nitrogen atom, unlike phenyl or pyridin-4-yl groups .
• Electron-Withdrawing Groups : Chlorine and fluorine at position 2 or 4 enhance electrophilicity, facilitating nucleophilic displacement reactions (e.g., with amines) .

Crystallographic and Intermolecular Interactions

• Crystal Packing : In compounds like 5-Bromo-2-chloropyrimidin-4-amine, hydrogen bonding (N–H···N) stabilizes dimers and 2D networks. The pyridin-2-yl group in the target compound may engage in similar interactions, while phenyl or pyridin-4-yl substituents alter packing efficiency .
• Planarity : Pyrimidine rings in all analogs are nearly planar (r.m.s. deviation <0.1 Å), but bulky substituents (e.g., phenyl) introduce torsional strain .

Pharmacological and Industrial Relevance

• Drug Intermediate : The target compound’s scaffold is prevalent in kinase inhibitors, akin to LY2409881 hydrochloride (), which targets cancer pathways .
• Agrochemicals: Chlorinated pyrimidines, such as 2-[(4-Chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-[3-(trifluoromethyl)anilino]pyrimidine-5-carboxylic acid (), are used in herbicides, highlighting the role of chloro and carboxylic acid groups in bioactivity .

Biological Activity

4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid is a pyrimidine derivative that has garnered attention for its diverse biological activities, particularly in anti-inflammatory, antimicrobial, and potential anticancer applications. This article synthesizes recent findings related to the biological activity of this compound, highlighting its synthesis, structure-activity relationships (SAR), and specific case studies.

Synthesis and Structure-Activity Relationships (SAR)

The synthesis of 4-chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid involves various synthetic routes that have been optimized to enhance yield and purity. The presence of the chloro and pyridine groups in its structure is crucial for its biological activity. Recent studies have indicated that modifications at different positions of the pyrimidine ring can significantly affect the compound's efficacy against various biological targets.

Table 1: Summary of Biological Activities

Activity Type	Target/Pathway	IC50 Values (μM)	References
Anti-inflammatory	COX-1	19.45
	COX-2	23.8
Antimicrobial	Pseudomonas aeruginosa	MIC: 8.0
Anticancer	Various cancer cell lines	IC50: 40.1 (PC3)

Anti-inflammatory Effects

Recent research has demonstrated that 4-chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid exhibits significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. The compound was tested against COX-1 and COX-2, with promising results indicating a selective inhibition profile that suggests potential for treating inflammatory diseases.

In a study that evaluated several derivatives, it was found that the compound exhibited an IC50 value of 23.8 μM against COX-2, which is comparable to known anti-inflammatory agents like celecoxib . This selectivity towards COX-2 over COX-1 is particularly advantageous as it may reduce gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Antimicrobial Activity

The antimicrobial efficacy of the compound has also been investigated against various pathogens. Notably, it showed effective inhibition against Pseudomonas aeruginosa, with a minimum inhibitory concentration (MIC) value of 8.0 μg/mL . This broad-spectrum activity positions it as a potential candidate for further development in antimicrobial therapies.

Anticancer Potential

The anticancer properties of 4-chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid were evaluated through cytotoxicity assays on human prostate cancer cell lines (PC3 and DU145). The compound demonstrated an IC50 value of 40.1 μM on PC3 cells, indicating significant cytotoxicity while sparing normal cells from adverse effects . This selectivity is crucial for developing effective cancer therapies with minimal side effects.

Case Study 1: Inhibition of COX Enzymes

In a controlled study assessing the anti-inflammatory effects, various derivatives were synthesized and tested for their ability to inhibit COX enzymes. The results indicated that derivatives containing electron-withdrawing groups like chlorine at position 4 significantly enhanced the potency against COX enzymes compared to their unsubstituted counterparts .

Case Study 2: Antimicrobial Efficacy Against Pseudomonas aeruginosa

A recent study focused on the antimicrobial activity of pyrimidine derivatives showed that modifications could lead to enhanced interactions with bacterial enzymes such as TrmD. The compound's ability to inhibit Pseudomonas aeruginosa was attributed to its structural features that favor binding to bacterial targets .

Q & A

Q. What are the key synthetic routes for preparing 4-Chloro-2-pyridin-2-yl-pyrimidine-5-carboxylic acid?

The compound is typically synthesized via selective chlorination of precursor pyrimidine-carboxylic acid derivatives. Common reagents include thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅), which introduce chlorine at the 5-position while preserving the pyridine and carboxylic acid groups. Multi-step pathways may involve cyclization, substitution, or coupling reactions, with careful control of reaction conditions (e.g., temperature, solvent polarity) to avoid over-chlorination .

Q. How can the purity of this compound be validated in laboratory settings?

Methodological validation involves:

• Chromatography : HPLC or GC-MS to detect impurities or by-products.
• Spectroscopy : $^1$H/$^13$C NMR to confirm structural integrity and substituent positions.
• Elemental Analysis : Verify Cl and N content against theoretical values.
• Melting Point Consistency : Compare experimental values with literature data .

Q. What are the primary reactivity patterns of this compound?

The carboxylic acid group enables esterification or amidation, while the chlorine atom is susceptible to nucleophilic substitution (e.g., with amines or thiols). The pyridine ring can participate in coordination chemistry or hydrogen bonding, influencing solubility and biological interactions. Reactivity studies should prioritize anhydrous conditions for substitution reactions to minimize hydrolysis .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for derivatives of this compound?

Density Functional Theory (DFT) calculations can model transition states and predict regioselectivity in substitution reactions. Coupling computational screening (e.g., using ICReDD’s reaction path search methods) with experimental validation reduces trial-and-error synthesis. For example, predicting the activation energy for Cl substitution with a pyrrolidine group can guide catalyst selection .

Q. How to resolve contradictions in reported biological activity data for derivatives?

Contradictions may arise from assay variability (e.g., cell line differences) or impurities. Strategies include:

• Orthogonal Assays : Confirm enzyme inhibition using both fluorescence-based and radiometric assays.
• Batch Reproducibility : Synthesize multiple batches with rigorous purity checks.
• Structural Analogues : Compare activity across derivatives to isolate functional group contributions .

Q. What strategies are effective for studying structure-activity relationships (SAR) in this compound’s derivatives?

Systematic SAR studies involve:

• Substituent Variation : Replace Cl with Br, CF₃, or amino groups to assess steric/electronic effects.
• Bioisosteric Replacement : Swap pyridine with pyrazine to evaluate binding affinity changes.
• Crystallography : Resolve ligand-protein co-crystal structures to identify key binding motifs .

Q. How to assess the stability of this compound under varying storage conditions?

Conduct accelerated stability studies by:

• Thermal Stress : Store at 40°C/75% RH for 6 months and monitor degradation via HPLC.
• Light Exposure : Use ICH Q1B guidelines to test photostability.
• pH Stability : Assess hydrolysis rates in buffered solutions (pH 1–9). Data should inform storage recommendations (e.g., desiccated, -20°C) .

Methodological Considerations

Q. What analytical techniques are critical for detecting by-products in large-scale syntheses?

• LC-MS/MS : Identify low-abundance impurities (e.g., dechlorinated by-products).
• X-ray Diffraction : Confirm crystalline phase purity.
• TGA/DSC : Monitor thermal decomposition profiles during scale-up .

Q. How to design mechanistic studies for substitution reactions at the 4-chloro position?

Use isotopic labeling ($^{36}$Cl) to track substitution kinetics. Pair with kinetic isotope effect (KIE) studies and intermediate trapping (e.g., using TEMPO) to elucidate whether the mechanism proceeds via SN1, SN2, or radical pathways .